![molecular formula C20H16FNO2 B5875604 N-[4-(benzyloxy)phenyl]-3-fluorobenzamide](/img/structure/B5875604.png)
N-[4-(benzyloxy)phenyl]-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzyloxy)phenyl]-3-fluorobenzamide, also known as GSK-J4, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This compound is a potent inhibitor of the histone demethylase JMJD3, which plays a critical role in the regulation of gene expression.
Scientific Research Applications
N-[4-(benzyloxy)phenyl]-3-fluorobenzamide has been extensively studied for its potential therapeutic applications. One of the major areas of research has been in the field of cancer treatment. JMJD3 has been shown to play a critical role in the regulation of cancer cell growth and proliferation. Inhibition of JMJD3 with this compound has been shown to significantly reduce cancer cell growth and induce apoptosis.
Mechanism of Action
N-[4-(benzyloxy)phenyl]-3-fluorobenzamide is a potent inhibitor of JMJD3, which is a histone demethylase that plays a critical role in the regulation of gene expression. JMJD3 is responsible for the removal of methyl groups from lysine 27 on histone 3 (H3K27), which is a critical step in the activation of gene expression. Inhibition of JMJD3 with this compound leads to the accumulation of H3K27me3, which is a repressive histone mark that inhibits gene expression.
Biochemical and Physiological Effects
In addition to its potential therapeutic applications, this compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which makes it a potential therapeutic agent for the treatment of inflammatory diseases. This compound has also been shown to have neuroprotective effects, which makes it a potential therapeutic agent for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[4-(benzyloxy)phenyl]-3-fluorobenzamide is its high potency and selectivity for JMJD3. This makes it an ideal tool for studying the role of JMJD3 in various biological processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for the study of N-[4-(benzyloxy)phenyl]-3-fluorobenzamide. One area of research is the development of more potent and selective inhibitors of JMJD3. Another area of research is the investigation of the role of JMJD3 in various biological processes, including cancer cell growth and proliferation, inflammatory diseases, and neurodegenerative diseases. Finally, the therapeutic potential of this compound should be further explored in preclinical and clinical studies.
Synthesis Methods
The synthesis of N-[4-(benzyloxy)phenyl]-3-fluorobenzamide is a multi-step process that involves several chemical reactions. The first step involves the synthesis of 4-(benzyloxy)phenyl)acetic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 3-fluoroaniline to form the desired product. The overall yield of this synthesis method is approximately 15%.
Properties
IUPAC Name |
3-fluoro-N-(4-phenylmethoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FNO2/c21-17-8-4-7-16(13-17)20(23)22-18-9-11-19(12-10-18)24-14-15-5-2-1-3-6-15/h1-13H,14H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIJQWSORZBWOCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.